Cas no 36456-52-7 (2-formylquinolin-8-yl acetate)

• Product Name: 2-formylquinolin-8-yl acetate
• CAS No: 36456-52-7
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD07364750
• CID: 1474897
• PubChem ID: 12406894
• Update Time: 2025-07-21

2-formylquinolin-8-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxaldehyde, 8-(acetyloxy)-
• Acetic acid 2-formyl-quinolin-8-yl ester
• 2-formylquinolin-8-yl acetate
• 8-acetoxy-2-formylquinoline
• F2147-1268
• (2-formylquinolin-8-yl) acetate
• EN300-234763
• AT13220
• 36456-52-7
• 8-(Acetyloxy)-2-quinolinecarboxaldehyde
• DB-208075
• AKOS004114627

• MDL： MFCD07364750
• Inchi： 1S/C12H9NO3/c1-8(15)16-11-4-2-3-9-5-6-10(7-14)13-12(9)11/h2-7H,1H3
• InChI Key： UOMDBQMIKVIOME-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC2=CC=C(C=O)N=C21

Computed Properties

• Exact Mass: 215.05827
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-formylquinolin-8-yl acetate

Introduction to 2-formylquinolin-8-yl acetate (CAS No. 36456-52-7) and Its Emerging Applications in Chemical Biology

2-formylquinolin-8-yl acetate, identified by the Chemical Abstracts Service Number (CAS No.) 36456-52-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the quinoline derivatives family, which is well-documented for its pharmacological significance. The presence of both a formyl group and an acetyl moiety in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The quinoline scaffold, a nitrogen-containing aromatic ring system, has been extensively studied for its role in medicinal chemistry. Quinoline derivatives are known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 2-formylquinolin-8-yl acetate stands out due to its reactivity and potential applications in drug discovery. The formyl group (–CHO) at the 2-position and the acetyl group (–COCH₃) at the 8-position provide multiple sites for chemical modification, enabling the synthesis of more complex molecules with tailored biological functions.

In recent years, there has been a surge in research focusing on quinoline derivatives as potential therapeutic agents. One of the most compelling areas of investigation is their application in oncology. Studies have demonstrated that certain quinoline-based compounds can inhibit the growth of cancer cells by targeting specific enzymes or signaling pathways involved in tumor progression. For instance, modifications of the quinoline core have led to the development of novel small-molecule inhibitors that exhibit potent activity against kinases and other critical proteins in cancer metabolism.

2-formylquinolin-8-yl acetate has been explored as a key intermediate in the synthesis of such targeted agents. Its ability to undergo condensation reactions with various nucleophiles allows for the creation of diverse derivatives with enhanced bioavailability and improved pharmacokinetic profiles. Researchers have leveraged this compound to develop inhibitors that selectively block aberrant signaling pathways in cancer cells, offering promising avenues for next-generation anticancer therapies.

Another emerging field where 2-formylquinolin-8-yl acetate has shown promise is antimicrobial research. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents. Quinoline derivatives have historically been effective against a wide range of microorganisms, and modifications to their structure can enhance their efficacy while minimizing toxicity. The formyl group in 2-formylquinolin-8-yl acetate provides a reactive site for further functionalization, enabling the design of compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

Recent studies have highlighted the compound's potential in combating multidrug-resistant bacteria. By incorporating 2-formylquinolin-8-yl acetate into novel drug candidates, researchers aim to develop strategies that overcome existing resistance mechanisms. The acetyl group at the 8-position also offers opportunities for derivatization, allowing for fine-tuning of physicochemical properties such as solubility and membrane permeability—critical factors for effective drug delivery.

Beyond oncology and antimicrobial applications, 2-formylquinolin-8-yl acetate has been investigated for its role in neurodegenerative diseases. Quinoline derivatives have demonstrated neuroprotective effects in preclinical models, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. The reactivity of the formyl group enables the formation of Schiff bases and other coordination complexes with metal ions known to be involved in neurotoxicity pathways. Such complexes may help mitigate oxidative stress and inflammation associated with these diseases.

The compound's versatility also extends to its use as a chiral building block in asymmetric synthesis. Chiral drugs are essential for many therapeutic applications due to their enantioselective interactions with biological targets. By functionalizing 2-formylquinolin-8-yl acetate, chemists can generate enantiomerically pure intermediates that serve as precursors to high-value pharmaceuticals. This approach not only enhances drug efficacy but also reduces side effects associated with racemic mixtures.

In conclusion, 2-formylquinolin-8-yl acetate (CAS No. 36456-52-7) represents a valuable asset in modern chemical biology research. Its unique structural features enable diverse applications across multiple therapeutic areas, including oncology, antimicrobial therapy, and neurodegenerative disease treatment. As synthetic methodologies continue to evolve, this compound will likely play an increasingly pivotal role in the development of next-generation bioactive molecules designed to address unmet medical needs.